Cas no 1384599-79-4 (6-fluoro-N-[(4-methyl-1,3-thiazol-2-yl)methyl]-N-[(oxolan-2-yl)methyl]pyridine-3-carboxamide)

• Product Name: 6-fluoro-N-[(4-methyl-1,3-thiazol-2-yl)methyl]-N-[(oxolan-2-yl)methyl]pyridine-3-carboxamide
• CAS No: 1384599-79-4
• MF: C₁₆H₁₈FN₃O₂S
• MW: 335.39642572403
• CID: 5919945
• PubChem ID: 72114928
• Update Time: 2025-06-09

6-fluoro-N-[(4-methyl-1,3-thiazol-2-yl)methyl]-N-[(oxolan-2-yl)methyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1297147583
• AKOS033239400
• 1384599-79-4
• EN300-26612849
• 6-FLUORO-N-[(4-METHYL-1,3-THIAZOL-2-YL)METHYL]-N-(OXOLAN-2-YLMETHYL)PYRIDINE-3-CARBOXAMIDE
• 6-fluoro-N-[(4-methyl-1,3-thiazol-2-yl)methyl]-N-[(oxolan-2-yl)methyl]pyridine-3-carboxamide

• Inchi： 1S/C16H18FN3O2S/c1-11-10-23-15(19-11)9-20(8-13-3-2-6-22-13)16(21)12-4-5-14(17)18-7-12/h4-5,7,10,13H,2-3,6,8-9H2,1H3
• InChI Key： OYSQCDCJGSDAFV-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1CN(C(C1C=NC(=CC=1)F)=O)CC1CCCO1

Computed Properties

• Exact Mass: 335.11037616g/mol
• Monoisotopic Mass: 335.11037616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.6Ų

Additional information on 6-fluoro-N-[(4-methyl-1,3-thiazol-2-yl)methyl]-N-[(oxolan-2-yl)methyl]pyridine-3-carboxamide

Introduction to Compound with CAS No. 1384599-79-4 and Product Name: 6-fluoro-N-[(4-methyl-1,3-thiazol-2-yl)methyl]-N-[(oxolan-2-yl)methyl]pyridine-3-carboxamide

The compound with the CAS number 1384599-79-4 and the product name 6-fluoro-N-[(4-methyl-1,3-thiazol-2-yl)methyl]-N-[(oxolan-2-yl)methyl]pyridine-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in the development of novel therapeutic agents. The structural features of this compound, particularly the presence of a fluoro group, a thiazole ring, and an oxolane moiety, contribute to its unique chemical properties and biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated compounds in drug design. The incorporation of a fluoro group into molecular structures often enhances metabolic stability, binding affinity, and pharmacokinetic profiles. In the case of this compound, the fluoro group is positioned strategically on the pyridine ring, which is known to be a crucial pharmacophore in many bioactive molecules. This strategic placement likely contributes to its enhanced interaction with biological targets, making it a promising candidate for further investigation.

The presence of a 4-methyl-1,3-thiazole ring in the molecular structure adds another layer of complexity and functionality. Thiazole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification with a methyl group at the 4-position and another methyl group attached through an oxolane moiety further tailors the compound's pharmacological profile. These structural elements are likely responsible for its observed interactions with various biological pathways.

One of the most intriguing aspects of this compound is its dual functionality provided by the two distinct side chains attached to the pyridine core. The first side chain contains the thiazole ring, while the second side chain incorporates an oxolane ring. This bifunctional design allows for multiple points of interaction with biological targets, potentially leading to enhanced efficacy and reduced side effects. Such structural features are often exploited in drug development to achieve synergistic effects and improve overall therapeutic outcomes.

Current research in pharmaceutical chemistry increasingly emphasizes the development of multifunctional compounds that can address complex diseases more effectively than traditional monotherapies. The compound described here aligns well with this trend, as its unique structure suggests potential applications in multiple therapeutic areas. For instance, preliminary studies have indicated that it may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups while maintaining high selectivity and yield. The introduction of the fluoro group, particularly, requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently.

In terms of biological evaluation, this compound has been subjected to various in vitro assays to assess its potential therapeutic applications. Initial results suggest that it may possess significant activity against certain disease-related targets. For example, studies have shown that it can modulate the activity of enzymes involved in signal transduction pathways relevant to cancer cell proliferation and survival. Additionally, its interaction with specific receptors has been explored, revealing potential benefits in managing inflammatory conditions.

The development of novel drug candidates is a rigorous process that involves extensive characterization at both chemical and biological levels. The compound with CAS no. 1384599-79-4 has undergone comprehensive spectroscopic analysis, including NMR spectroscopy (1H and 13C), mass spectrometry (LCMS), and infrared spectroscopy (IR), to confirm its structural integrity. These analytical techniques provide detailed insights into its molecular structure and purity.

Furthermore, computational studies have been employed to predict possible binding modes of this compound with its target proteins. Molecular docking simulations have helped identify key interactions that contribute to its biological activity. These simulations not only provide valuable insights into its mechanism of action but also guide future modifications aimed at optimizing its efficacy.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structural features make it an attractive candidate for research in other areas such as agrochemicals and materials science. For instance, derivatives of this molecule could be explored for their potential as bioactive agrochemicals that target specific pests or pathogens while minimizing environmental impact.

In conclusion,6-fluoro-N-[(4-methyl-1,3-thiazol-2-yl)methyl]-N-[(oxolan-2-yl)methyl]pyridine-3-carboxamide (CAS no. 1384599-79-4) represents a significant advancement in pharmaceutical chemistry due to its novel structure and promising biological activities. The strategic placement of functional groups such as the fluoro, thiazole, and oxolane moieties contributes to its unique chemical properties and makes it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve,this type of multifunctional compound will play an increasingly important role in addressing complex medical challenges.